Cas no 88048-65-1 (Propanedioic acid, ethyl(3-iodophenyl)-, diethyl ester)

• Product Name: Propanedioic acid, ethyl(3-iodophenyl)-, diethyl ester
• CAS No: 88048-65-1
• MF: C₁₅H₁₉IO₄
• MW: 390.213437318802
• CID: 647268
• PubChem ID: 13147471
• Update Time: 2025-04-19

Propanedioic acid, ethyl(3-iodophenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, ethyl(3-iodophenyl)-, diethyl ester
• diethyl 2-ethyl-2-(3-iodophenyl)propanedioate
• DTXSID60521968
• Diethyl ethyl(3-iodophenyl)propanedioate
• 88048-65-1

• Inchi： 1S/C15H19IO4/c1-4-15(13(17)19-5-2,14(18)20-6-3)11-8-7-9-12(16)10-11/h7-10H,4-6H2,1-3H3
• InChI Key： NVQQQHQHEXRAQM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C(=O)OCC)(C(=O)OCC)CC

Computed Properties

• Exact Mass: 390.03281g/mol
• Monoisotopic Mass: 390.03281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų